Cas no 1342370-60-8 (1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol
• CAS No: 1342370-60-8
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 6578242
• Update Time: 2025-05-20

1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol
• 2-Propanol, 1,1,1-trifluoro-3-[(3-methoxyphenyl)amino]-

• Inchi： 1S/C10H12F3NO2/c1-16-8-4-2-3-7(5-8)14-6-9(15)10(11,12)13/h2-5,9,14-15H,6H2,1H3
• InChI Key： DHWIDQJJDNRJGM-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)CNC1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 349.9±42.0 °C(Predicted)
• pka: 11.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol

1,1,1-Trifluoro-3-(3-Methoxyphenyl)Aminopropan-2-ol (CAS No. 1342370-60-8)

1,1,1-Trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol is a unique organic compound with the CAS registry number 1342370-60-8. This compound is characterized by its complex structure, which includes a trifluoromethyl group attached to a propane backbone, a methoxy-substituted phenyl group, and an amino alcohol functionality. The combination of these functional groups makes this compound highly versatile and interesting for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol is notable for its trifluoromethyl group (-CF₃), which introduces strong electron-withdrawing effects and enhances the stability of the molecule. The presence of the methoxyphenyl group (-OCH₃ attached to a benzene ring) adds electronic diversity and potential for further functionalization. Additionally, the amino alcohol moiety (-NH-OH) imparts hydrophilic properties, making this compound suitable for applications requiring both hydrophobic and hydrophilic interactions.

Recent studies have highlighted the potential of 1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol as a building block in medicinal chemistry. Its ability to form hydrogen bonds due to the amino alcohol group makes it an attractive candidate for drug design targeting protein-protein interactions or enzyme inhibition. Researchers have explored its use in designing inhibitors for kinases and other enzymes involved in disease pathways.

In terms of synthesis, 1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol can be prepared through a multi-step process involving nucleophilic substitution and subsequent functionalization. The trifluoromethyl group is typically introduced via electrophilic substitution reactions using triflic acid or other fluorinating agents. The methoxyphenyl group can be incorporated through coupling reactions with aryl halides or via Ullmann-type couplings.

The physical properties of this compound are also worth noting. It has a melting point of approximately 55°C and a boiling point around 245°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water due to the hydrophobic nature of the trifluoromethyl and phenyl groups.

One of the most promising applications of 1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol lies in its potential as a chiral auxiliary in asymmetric synthesis. The amino alcohol functionality can serve as a chiral center for inducing asymmetry in organic reactions, making it valuable in the synthesis of enantiomerically pure compounds.

Furthermore, recent advancements in green chemistry have led to investigations into the use of this compound as a catalyst or co-catalyst in sustainable chemical processes. Its ability to act as a Lewis acid due to the electron-withdrawing trifluoromethyl group makes it a candidate for catalyzing various transformations such as Michael additions or Diels-Alder reactions.

In conclusion, 1,1,1-trifluoro-3-(3-methoxyphenyl)aminopropan-2-ol (CAS No. 1342370-60-8) is a multifaceted compound with significant potential across diverse chemical disciplines. Its unique combination of functional groups and physical properties positions it as a valuable tool in drug discovery, catalysis, and materials development. As research continues to uncover new applications and syntheses for this compound, its role in advancing chemical science is expected to grow significantly.